Cas no 1804080-27-0 (7-(Aminomethyl)-2-ethoxybenzo[d]oxazole)

• Product name: 7-(Aminomethyl)-2-ethoxybenzo[d]oxazole
• CAS No: 1804080-27-0
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 4819832

7-(Aminomethyl)-2-ethoxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-(Aminomethyl)-2-ethoxybenzo[d]oxazole

• Inchi： 1S/C10H12N2O2/c1-2-13-10-12-8-5-3-4-7(6-11)9(8)14-10/h3-5H,2,6,11H2,1H3
• InChI Key： LUVCFJFAMKKOPN-UHFFFAOYSA-N
• SMILES： O1C(=NC2=CC=CC(CN)=C12)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Topological Polar Surface Area: 61.3
• XLogP3: 1.3

Additional information on 7-(Aminomethyl)-2-ethoxybenzo[d]oxazole

7-(Aminomethyl)-2-ethoxybenzo[d]oxazole: A Comprehensive Overview

7-(Aminomethyl)-2-ethoxybenzo[d]oxazole, also known by its CAS number 1804080-27-0, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This molecule belongs to the class of benzo[d]oxazoles, which are heterocyclic compounds characterized by a benzene ring fused to an oxazole ring. The presence of an aminomethyl group at the 7-position and an ethoxy group at the 2-position introduces unique chemical properties and functional groups that make this compound versatile for various applications.

The structure of 7-(Aminomethyl)-2-ethoxybenzo[d]oxazole is notable for its aromaticity and conjugation, which contribute to its stability and reactivity. The benzo[d]oxazole core is a six-membered ring with two double bonds, one oxygen atom, and one nitrogen atom. The substitution pattern at positions 2 and 7 significantly influences the electronic properties of the molecule. The ethoxy group at position 2 is an electron-donating group, while the aminomethyl group at position 7 can act as both a nucleophilic and basic site depending on the reaction conditions.

In recent years, there has been growing interest in benzo[d]oxazoles due to their potential as building blocks in drug design. Studies have shown that these compounds can exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. For instance, researchers have explored the use of 7-(Aminomethyl)-2-ethoxybenzo[d]oxazole as a precursor for synthesizing bioactive molecules with improved pharmacokinetic profiles.

The synthesis of 7-(Aminomethyl)-2-ethoxybenzo[d]oxazole typically involves multi-step reactions that combine aromatic substitution and cyclization processes. One common approach is the condensation of an appropriate o-amino aryl ether with a ketone or aldehyde in the presence of an acid catalyst. This method allows for precise control over the substitution pattern and ensures high yields of the desired product.

The application of this compound extends beyond pharmaceuticals. Due to its unique electronic properties, it has been investigated for use in materials science, particularly in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated that derivatives of 7-(Aminomethyl)-2-ethoxybenzo[d]oxazole can exhibit strong fluorescence under UV light, making them promising candidates for optoelectronic applications.

In terms of safety and handling, it is important to note that while this compound is not classified as a hazardous material under normal conditions, proper precautions should be taken during synthesis and handling to ensure compliance with laboratory safety standards. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, CAS No. 1804080-27-0, or 7-(Aminomethyl)-2-ethoxybenzo[d]oxazole, represents a valuable compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an ideal candidate for further research into novel drug development and advanced material synthesis. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.